Cas no 2172396-74-4 (3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine)

• Product Name: 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine
• CAS No: 2172396-74-4
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6292482
• PubChem ID: 165481658
• Update Time: 2025-05-21

3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine
• 2172396-74-4
• 3-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)pyrrolidine
• EN300-1290557

• Inchi： 1S/C11H17NOS/c1-9-3-5-13-11(9)8-14-7-10-2-4-12-6-10/h3,5,10,12H,2,4,6-8H2,1H3
• InChI Key： XQSIFRQUBDVTON-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC1CNCC1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.5Ų

Additional information on 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine

Exploring the Unique Properties and Applications of 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine (CAS No. 2172396-74-4)

In the ever-evolving landscape of chemical research, 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine (CAS No. 2172396-74-4) has emerged as a compound of significant interest. This structurally unique molecule combines a pyrrolidine core with a 3-methylfuran-2-yl moiety linked via a methylsulfanyl bridge, offering a blend of reactivity and functionality that appeals to researchers across multiple disciplines. Its molecular architecture suggests potential applications in pharmaceuticals, agrochemicals, and material science, making it a subject of growing curiosity in scientific circles.

The compound's CAS No. 2172396-74-4 serves as a critical identifier for researchers seeking precise information about its properties and synthesis. Recent trends in chemical databases and AI-driven search platforms reveal increasing queries about "3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine synthesis" and "biological activity of furan-pyrrolidine derivatives," reflecting its relevance in drug discovery. The furan ring, a common motif in bioactive molecules, combined with the pyrrolidine scaffold—a staple in medicinal chemistry—hints at possible interactions with biological targets, such as enzymes or receptors involved in inflammation or metabolic disorders.

From a synthetic chemistry perspective, the methylsulfanyl group in 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine introduces intriguing possibilities for further functionalization. Researchers exploring "thioether modifications in heterocycles" or "furan-based building blocks" may find this compound particularly valuable. Its stability under various conditions, as suggested by its structural features, could make it a versatile intermediate in multi-step reactions, aligning with the pharmaceutical industry's demand for modular synthetic routes.

Beyond pharmaceuticals, the compound's potential extends to material science. The 3-methylfuran unit is known for its electron-rich nature, which could contribute to the development of conductive polymers or organic semiconductors—a hot topic in "green electronics" and "biodegradable materials." Searches for "furan derivatives in organic electronics" have surged, underscoring the intersection of sustainability and advanced materials. The pyrrolidine ring, with its conformational flexibility, might further enhance material properties by influencing molecular packing or solubility.

Analytical characterization of CAS No. 2172396-74-4 typically involves techniques like NMR, HPLC, and mass spectrometry, as highlighted in queries about "analytical methods for sulfur-containing heterocycles." The compound's lipophilicity, inferred from its structure, suggests moderate solubility in organic solvents, a trait often scrutinized in "drug-likeness prediction" studies. Computational chemists modeling "molecular descriptors for furan-pyrrolidine hybrids" may leverage these insights for virtual screening or QSAR analyses.

In conclusion, 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine represents a compelling case study in the design of multifunctional heterocycles. Its dual furan-pyrrolidine framework, tagged with a methylsulfanyl linker, opens doors to innovation in life sciences and materials. As research priorities shift toward sustainable and targeted solutions, this compound's versatility positions it as a valuable asset in the toolkit of modern chemists and innovators.